Cas no 1803773-13-8 (Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate)

• Product Name: Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate
• CAS No: 1803773-13-8
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4958908
• Update Time: 2025-11-06

Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate

• Inchi： 1S/C10H9NO3S/c1-2-14-10(13)7-3-6(5-11)4-8(15)9(7)12/h3-4,12,15H,2H2,1H3
• InChI Key： HUBSCJQSWYWQSF-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=CC(C(=O)OCC)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate

Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate (CAS No. 1803773-13-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate (CAS No. 1803773-13-8) is a significant intermediate in the realm of pharmaceutical synthesis, characterized by its intricate molecular structure and diverse chemical properties. This compound, featuring a benzoate backbone with substituents including a cyano group, a hydroxyl group, and a thiol group, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The structural composition of Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate imparts unique reactivity, making it a valuable building block for synthetic chemists. The presence of the cyano group enhances its electrophilic character, while the hydroxyl and thiol groups contribute to its nucleophilic potential. This balance allows for versatile functionalization, enabling the synthesis of complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on harnessing the potential of Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate in drug discovery. One notable area of interest is its application in the synthesis of bioactive molecules targeting neurological disorders. Studies have demonstrated its role as a precursor in the development of compounds with neuroprotective properties, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The cyano group in Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate serves as a crucial handle for further derivatization, allowing researchers to introduce additional functional groups or linkages that modulate biological activity. For instance, recent research has explored its use in generating Schiff bases and heterocyclic compounds known for their antimicrobial and anti-inflammatory effects. These derivatives have shown promise in preclinical studies, highlighting the compound's potential as a scaffold for future drug candidates.

The hydroxyl and thiol groups provide additional opportunities for chemical modification. The hydroxyl group can participate in hydrogen bonding interactions, influencing the solubility and bioavailability of derived compounds. Meanwhile, the thiol group is highly reactive and can be oxidized or used to form disulfide bonds, which are important in protein stabilization and drug delivery systems.

Advances in synthetic methodologies have further enhanced the utility of Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable synthesis routes. These innovations have not only improved yield but also allowed for greater control over stereochemistry, which is critical for optimizing pharmacological activity.

The pharmaceutical industry has also recognized the importance of sustainable chemistry practices. Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate fits well within this paradigm due to its ability to be synthesized from readily available starting materials and its potential for green chemistry approaches. Researchers are exploring biocatalytic methods and solvent-free reactions to minimize waste and energy consumption, aligning with global efforts to promote environmental responsibility.

In conclusion, Ethyl 5-cyano-2-hydroxy-3-mercaptobenzoate (CAS No. 1803773-13-8) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing novel therapeutic agents across various disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.